Cas no 851937-32-1 (3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(4-methoxyphenyl)thiourea)

• Product Name: 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(4-methoxyphenyl)thiourea
• CAS No: 851937-32-1
• MF: C₂₅H₂₇N₃O₃S
• MW: 449.565184831619
• CID: 6450068
• Update Time: 2025-06-10

3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(4-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(4-methoxyphenyl)thiourea
• 1-(furan-2-ylmethyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-3-(4-methoxyphenyl)thiourea
• Thiourea, N-(2-furanylmethyl)-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-N'-(4-methoxyphenyl)-

• Inchi： 1S/C25H27N3O3S/c1-17-22(23-15-20(30-3)10-11-24(23)26-17)12-13-28(16-21-5-4-14-31-21)25(32)27-18-6-8-19(29-2)9-7-18/h4-11,14-15,26H,12-13,16H2,1-3H3,(H,27,32)
• InChI Key： KJJLWOOPVFWLOF-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(CCC1C2=C(NC=1C)C=CC(OC)=C2)C(NC1=CC=C(OC)C=C1)=S

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 636.9±65.0 °C(Predicted)
• pka: 13.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(4-methoxyphenyl)thiourea

Compound CAS No 851937-32-1: 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(4-methoxyphenyl)thiourea

The compound CAS No 851937-32-1, known as 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(4-methoxyphenyl)thiourea, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in medicinal chemistry and materials science.

At its core, this molecule combines several functional groups that contribute to its versatility. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. The indole moiety, another key component, is renowned for its role in natural products and pharmaceutical agents. Additionally, the presence of methoxy groups enhances the compound's solubility and bioavailability, making it a compelling candidate for drug development.

Recent research has focused on the thiourea group within this compound, which has been shown to exhibit interesting catalytic properties. Studies have demonstrated that this group can act as a Lewis base, facilitating reactions in both organic and inorganic systems. Furthermore, the combination of the furan, indole, and thiourea groups creates a synergistic effect that enhances the compound's reactivity and selectivity in various chemical transformations.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only improve yield but also ensure the formation of high-purity product, which is crucial for downstream applications.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-cancer drug development. Preclinical studies have indicated that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting a favorable therapeutic index. Additionally, its ability to modulate key signaling pathways makes it a valuable tool for studying disease mechanisms.

Beyond medicine, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent experiments have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

From an environmental perspective, this compound has been explored for its potential in pollution control. Its ability to act as a catalyst in degrading organic pollutants under UV light has been reported in several studies. This property could be leveraged to develop cost-effective solutions for water purification and air remediation.

In conclusion, CAS No 851937-32-1: 3-(furan-2-yli)methyl...thiourea stands out as a versatile and multifaceted molecule with applications spanning across diverse scientific disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing modern chemistry and technology.